1-[3-(Dimethylamino)phenyl]-1-butanone

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 1-[3-(dimethylamino)phenyl]butan-1-one
• InChI: InChI=1S/C12H17NO/c1-4-6-12(14)10-7-5-8-11(9-10)13(2)3/h5,7-9H,4,6H2,1-3H3
• InChI Key: NHJRJLSFZSQFHQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CC(=CC=C1)N(C)C

Description

1-[3-(Dimethylamino)phenyl]-1-butanone is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (3-bromophenyl)dimethylamine (7.5 g, 37.5 mmol) in THF (50 mL) at −78° C., was added n-butyllithium (2.88 g, 45.0 mmol). The resulting solution was stirred at −35° C. for 1 h and was then cooled to −78° C. and treated dropwise with a solution of N-methyl-N-(methyloxy)butanamide (4.92 g, 37.5 mmol) (Description 25) in dry THF (15 mL). The resulting mixture was stirred for 45 min at −78° C. and then worked up using water (100 mL) and ethyl acetate (200 mL). The crude material was purified by chromatography on silica gel, eluting with a gradient of 0-20% ethyl acetate in hexane, to afford the title compound (3.48 g). LCMS (B) m/z: 192 [M+1]+, Rt 2.29 min.